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Introduction
Mupirocin, formerly known as pseudomonic acid A, is a topical antibiotic produced by the

bacterium Pseudomonas fluorescens.[1] It is widely used to treat primary and secondary

bacterial skin infections.[1] Mupirocin is particularly effective against Gram-positive bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Its unique mechanism of

action involves the inhibition of bacterial isoleucyl-tRNA synthetase, which ultimately disrupts

protein and RNA synthesis, leading to bacterial cell death.[1][2] Due to this distinct mechanism,

cross-resistance with other classes of antibiotics is uncommon.[3] This document provides

detailed application notes and protocols for the use of Mupirocin in various animal models of

skin infection and wound healing.

Mechanism of Action
Mupirocin's primary mode of action is the specific and reversible inhibition of bacterial isoleucyl-

tRNA synthetase.[3] This enzyme is crucial for the incorporation of the amino acid isoleucine

into bacterial proteins.[3] By binding to this enzyme, Mupirocin prevents the synthesis of

essential bacterial proteins, leading to a bacteriostatic effect at lower concentrations and a

bactericidal effect at the high concentrations achieved with topical application.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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